Cas no 2183997-56-8 (Ethyl 3-amino-7-bromo-5-chloro-1-benzofuran-2-carboxylate)

• Product Name: Ethyl 3-amino-7-bromo-5-chloro-1-benzofuran-2-carboxylate
• CAS No: 2183997-56-8
• MF: C₁₁H₉BrClNO₃
• MW: 318.55106139183
• CID: 5729519
• PubChem ID: 76854147
• Update Time: 2025-06-22

Ethyl 3-amino-7-bromo-5-chloro-1-benzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-amino-5-chloro-7-bromo-1-benzo[b]furan-2-carboxylate
• ETHYL 3-AMINO-7-BROMO-5-CHLORO-1-BENZOFURAN-2-CARBOXYLATE
• MFCD21609336
• AS-9880
• AKOS037648111
• 2183997-56-8
• 2-Benzofurancarboxylic acid, 3-amino-7-bromo-5-chloro-, ethyl ester
• Ethyl 3-amino-7-bromo-5-chloro-1-benzofuran-2-carboxylate

• Inchi： 1S/C11H9BrClNO3/c1-2-16-11(15)10-8(14)6-3-5(13)4-7(12)9(6)17-10/h3-4H,2,14H2,1H3
• InChI Key： SYVNMTIJYMXSNF-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2C(=C(C(=O)OCC)OC=21)N)Cl

Computed Properties

• Exact Mass: 316.94543g/mol
• Monoisotopic Mass: 316.94543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Density: 1.666±0.06 g/cm3(Predicted)
• Boiling Point: 409.4±40.0 °C(Predicted)
• pka: -1.29±0.10(Predicted)

Additional information on Ethyl 3-amino-7-bromo-5-chloro-1-benzofuran-2-carboxylate

Ethyl 3-amino-7-bromo-5-chloro-1-benzofuran-2-carboxylate (CAS No. 2183997-56-8): A Comprehensive Overview

Ethyl 3-amino-7-bromo-5-chloro-1-benzofuran-2-carboxylate (CAS No. 2183997-56-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its complex aromatic structure, exhibits a unique combination of functional groups that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of Ethyl 3-amino-7-bromo-5-chloro-1-benzofuran-2-carboxylate includes an aromatic benzofuran core substituted with amino, bromo, and chloro groups, as well as a carboxylate ester moiety. This arrangement of substituents imparts distinct chemical properties that are highly relevant for medicinal chemistry applications. The presence of multiple halogen atoms enhances its reactivity, making it a versatile building block for further functionalization.

In recent years, there has been a growing interest in exploring the pharmacological potential of benzofuran derivatives. These compounds have shown promise in various therapeutic areas, including anticancer, anti-inflammatory, and antimicrobial applications. The specific substitution pattern in Ethyl 3-amino-7-bromo-5-chloro-1-benzofuran-2-carboxylate positions it as a key candidate for developing novel drug candidates.

One of the most compelling aspects of this compound is its utility in the synthesis of targeted therapeutics. Researchers have leveraged its structural features to design molecules that interact selectively with specific biological targets. For instance, studies have demonstrated its role in generating inhibitors that modulate enzyme activity relevant to diseases such as cancer and neurodegeneration. The< strong>amino group provides a handle for further derivatization, allowing chemists to fine-tune the properties of the resulting compounds.

The< strong>bromo and< strong>chloro substituents on the benzofuran ring are particularly noteworthy, as they facilitate cross-coupling reactions commonly employed in drug synthesis. These reactions are foundational in constructing complex molecular architectures and have been instrumental in the development of several FDA-approved drugs. The< strong>carboxylate ester group not only contributes to the solubility and stability of the compound but also serves as a point for further chemical modifications.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds like benzofurans in drug discovery. Their structural diversity and biological activity make them attractive candidates for therapeutic intervention. Ethyl 3-amino-7-bromo-5-chloro-1-benzofuran-2-carboxylate exemplifies this trend, with its multifunctional nature offering numerous opportunities for innovation.

In academic research, this compound has been utilized in various synthetic studies aimed at developing new methodologies for constructing benzofuran derivatives. Its robust reactivity allows for the exploration of different synthetic pathways, providing insights into optimizing reaction conditions and improving yields. Such advancements are crucial for streamlining the drug development process and reducing costs associated with producing novel therapeutics.

The intersection of organic chemistry and medicinal chemistry has led to significant breakthroughs in understanding how molecular structure influences biological activity. Ethyl 3-amino-7-bromo-5-chloro-1-benzofuran-2-carboxylate serves as a prime example of how careful molecular design can yield compounds with tailored properties. Its role in generating lead compounds for drug discovery underscores its importance in modern pharmaceutical research.

The synthesis of< strong>Ethyl 3-amino-7-bromo-5-chloro-1-benzofuran-2-carboxylate involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. Each step is meticulously designed to introduce or modify specific functional groups while maintaining overall molecular integrity. This level of precision is essential for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

The potential applications of this compound extend beyond traditional drug development. It has also been explored in materials science and agrochemical research, where its unique chemical properties offer innovative solutions to complex problems. The versatility of< strong>Ethyl 3-amino-7-bromo-5-chloro-1-benzofuran-2-carboxylate underscores its significance across multiple scientific disciplines.

In conclusion, Ethyl 3-amino-7-bromo-5-chloro-1-benzofuran-2-carboxylate (CAS No.< strong>2183997- 56 -8) is a multifaceted compound with substantial potential in pharmaceutical research and beyond. Its intricate structure and functional groups make it a valuable tool for synthesizing bioactive molecules with therapeutic implications. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in advancing scientific knowledge and innovation.